![molecular formula C20H25NS B6055763 4-benzyl-1-[4-(methylthio)benzyl]piperidine](/img/structure/B6055763.png)
4-benzyl-1-[4-(methylthio)benzyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-benzyl-1-[4-(methylthio)benzyl]piperidine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a piperidine derivative that has been shown to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 4-benzyl-1-[4-(methylthio)benzyl]piperidine is complex and not fully understood. However, it is believed to act as a partial agonist at dopamine receptors, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 4-benzyl-1-[4-(methylthio)benzyl]piperidine exhibits a variety of biochemical and physiological effects. These include changes in neurotransmitter levels, alterations in gene expression, and changes in brain activity.
Advantages and Limitations for Lab Experiments
One advantage of using 4-benzyl-1-[4-(methylthio)benzyl]piperidine in lab experiments is its ability to interact with multiple targets, which may make it useful for investigating complex physiological processes. However, its complex mechanism of action and potential for off-target effects may also pose limitations for certain types of experiments.
Future Directions
There are many potential future directions for research on 4-benzyl-1-[4-(methylthio)benzyl]piperidine. These include investigating its potential use in the treatment of specific conditions, such as depression or addiction, as well as further elucidating its mechanism of action and potential off-target effects. Additionally, the development of more selective compounds based on the structure of 4-benzyl-1-[4-(methylthio)benzyl]piperidine may also be an area of future research.
Synthesis Methods
The synthesis of 4-benzyl-1-[4-(methylthio)benzyl]piperidine is a complex process that involves several steps. One common method involves the reaction of 4-bromobenzyl chloride with 4-(methylthio)benzylamine in the presence of a base, followed by the addition of piperidine and a reducing agent.
Scientific Research Applications
The potential applications of 4-benzyl-1-[4-(methylthio)benzyl]piperidine in scientific research are vast. This compound has been shown to exhibit activity against a variety of targets, including dopamine receptors, serotonin receptors, and adrenergic receptors. Additionally, it has been investigated for its potential use in the treatment of conditions such as depression, anxiety, and addiction.
properties
IUPAC Name |
4-benzyl-1-[(4-methylsulfanylphenyl)methyl]piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NS/c1-22-20-9-7-19(8-10-20)16-21-13-11-18(12-14-21)15-17-5-3-2-4-6-17/h2-10,18H,11-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYSIMRUNQWGLOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)CN2CCC(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
17.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47198590 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
4-Benzyl-1-[4-(methylthio)benzyl]piperidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.